5-Bromo-7-[trans-4-(tert-butyldimethylsilanyloxy)cyclohexyl]-2-chloro-7H-pyrrolo[2,3-d]pyrimidine

Specification

• CAS No.: 1392804-15-7
• Molecular Formula: C18H27BrClN3OSi
• Molecular Weight: 444.9 g/mol
• IUPAC Name: [4-(5-bromo-2-chloropyrrolo[2,3-d]pyrimidin-7-yl)cyclohexyl]oxy-tert-butyl-dimethylsilane
• Standard InChI: InChI=1S/C18H27BrClN3OSi/c1-18(2,3)25(4,5)24-13-8-6-12(7-9-13)23-11-15(19)14-10-21-17(20)22-16(14)23/h10-13H,6-9H2,1-5H3
• Standard InChI Key: OSQDMXXINHBHBJ-UHFFFAOYSA-N
• SMILES: CC(C)(C)[Si](C)(C)OC1CCC(CC1)N2C=C(C3=CN=C(N=C32)Cl)Br
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1CCC(CC1)N2C=C(C3=CN=C(N=C32)Cl)Br

Introduction

5-Bromo-7-[trans-4-(tert-butyldimethylsilanyloxy)cyclohexyl]-2-chloro-7H-pyrrolo[2,3-d]pyrimidine is a complex organic compound with significant implications in medicinal chemistry. It belongs to the class of heterocyclic compounds, specifically those containing nitrogen in their ring structure. The compound's chemical structure features a pyrrolo-pyrimidine core, which is often associated with various biological activities.

Synthesis Pathways

While specific synthesis pathways are not detailed in the available literature, the general approach involves constructing the pyrrolo-pyrimidine core and then modifying it with the appropriate functional groups. This process often requires careful control of reaction conditions to achieve the desired stereochemistry and purity.

Biological Activity and Applications

Compounds with similar structures to 5-Bromo-7-[trans-4-(tert-butyldimethylsilanyloxy)cyclohexyl]-2-chloro-7H-pyrrolo[2,3-d]pyrimidine may act as inhibitors of key enzymes involved in disease pathways. Their mechanism of action typically involves binding to the active site of these enzymes, altering their conformation and activity.

Potential Applications

• Medicinal Chemistry: The compound has potential applications in medicinal chemistry due to its biological activity and the ability to modify its structure for enhanced pharmacokinetic properties.

• Pharmacology: Ongoing research into this compound underscores its significance in pharmacology, paving the way for future therapeutic advancements.

Handling and Storage

5-Bromo-7-[trans-4-(tert-butyldimethylsilanyloxy)cyclohexyl]-2-chloro-7H-pyrrolo[2,3-d]pyrimidine is typically stored under cold conditions to maintain its stability and purity. It is used exclusively for research purposes and should not be used as a pharmaceutical, food, or household product.

Storage Conditions

• Temperature: Cold storage recommended.

• Use: For research purposes only.

Supplier Information

Supplier	Product Specifications	Availability
AChemBlock	CAS: 1392804-15-7, Purity: 97%	Available
Shaanxi Dideu	CAS: 1392804-15-7, High Purity	Available

Future Research Directions

Future studies should focus on optimizing the synthesis pathways and exploring the compound's pharmacological properties further. This could involve computational modeling to predict interactions with biological targets and in vitro assays to assess its efficacy and safety.